Cas no 4724-47-4 (Octadecylphosphonic acid)

Octadecylphosphonic acid Properties

Names and Identifiers

• Octadecylphosphonic acid
• n-Octadecylphosphonic acid
• Octadecanephosphonic acid
• n-Octadecylphosphonic acid,ODPA
• ODPA
• 1-Octadecanephosphonic acid
• Phosphonic acid, octadecyl-
• Phosphonic acid, P-octadecyl-
• N-OCTADECYLPHOSPHONICACID
• octadecyl phosphonic acid
• Octadecyl-phosphonic acid
• KSC492M8N
• Octadecylphosphonic acid, 97%
• Octadecylphosphonic acid, >=99%
• FTMKAMVLFVRZQX-UHFFFAOYSA-N
• EBD91664
• 6430AB
• SBB062804
• VZ335
• MFCD00015838
• EN300-7396599
• 6E0
• AS-58371
• stearylphosphonic acid
• SCHEMBL107866
• CS-W011929
• NS00031672
• FT-0733675
• Z3225836453
• DTXSID5063574
• AKOS005137958
• Q7076691
• 4724-47-4
• O0371
• KDX6MSF5PN
• EINECS 225-216-4
• GEO-04391
• CHEMBL190741
• UNII-KDX6MSF5PN
• P-Octadecylphosphonic acid
• A10985
• DB-371664
• +Expand

• MDL： MFCD00015838
• InChIKey： FTMKAMVLFVRZQX-UHFFFAOYSA-N
• Inchi： 1S/C18H39O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(19,20)21/h2-18H2,1H3,(H2,19,20,21)
• SMILES： P(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(O[H])O[H]

Computed Properties

• Exact Mass: 334.26400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 17
• Monoisotopic Mass: 334.264
• Heavy Atom Count: 22
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 6.42560
• PSA: 67.34000
• Refractive Index: 1.465
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 463.6°C at 760 mmHg
• Melting Point: 97.0 to 101.0 deg-C
• Flash Point: 234.2 °C
• Color/Form: crystallization
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Uncertain
• Density: 0.969

Octadecylphosphonic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Risk Phrases：R36; R37; R38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning
• TSCA：Yes

Octadecylphosphonic acid Customs Data

• HS CODE：29319090